Cas no 655-13-0 ( )

• Product Name: &nbsp
• CAS No: 655-13-0
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• CID: 882261
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-5-fluoropyrimidine-2,4-dione
• 1-Acetyl-5-fluor-1H-pyrimidin-2,4-dion
• 1-acetyl-5-fluoro-1H-pyrimidine-2,4-dione
• 1-acetyl-5-fluoropyrimidine-2,4(1h,3h)-dione
• 1-Acetyl-5-fluorouracil
• 1-Acetyl-5-fluoruracil
• 1-methylcarbonyl-5-fluorouracil
• Uracil,1-acetyl-5-fluoro
•  

• Inchi： 1S/C6H5FN2O3/c1-3(10)9-2-4(7)5(11)8-6(9)12/h2H,1H3,(H,8,11,12)
• InChI Key： OVGDAVVFKDPXIC-UHFFFAOYSA-N
• SMILES： CC(N1C(=O)NC(=O)C(F)=C1)=O

Computed Properties

• Exact Mass: 172.02800
• Monoisotopic Mass: 172.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1

Experimental Properties

• Density: 1.51
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.536
• PSA: 71.93000
• LogP: -0.66420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines